Cas no 197300-47-3 (6-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid)

• Product Name: 6-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid
• CAS No: 197300-47-3
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 2106742
• Update Time: 2023-08-03

6-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-6-methyl-4-oxo-3-Benzofurancarboxylic acid
• LTSBKYGKJDMJNJ-UHFFFAOYSA-N
• 6-methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid
• 6-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid

• Inchi： 1S/C10H10O4/c1-5-2-7(11)9-6(10(12)13)4-14-8(9)3-5/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key： LTSBKYGKJDMJNJ-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C2C(CC(C)CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Topological Polar Surface Area: 67.5